Cas no 1706030-82-1 (1-(3-fluorophenyl)methanesulfonyl-4-5-(trifluoromethyl)-1,3,4-oxadiazol-2-ylpiperidine)

• Product Name: 1-(3-fluorophenyl)methanesulfonyl-4-5-(trifluoromethyl)-1,3,4-oxadiazol-2-ylpiperidine
• CAS No: 1706030-82-1
• MF: C₁₅H₁₅F₄N₃O₃S
• MW: 393.356516122818
• CID: 6323297
• PubChem ID: 90542560
• Update Time: 2025-09-24

1-(3-fluorophenyl)methanesulfonyl-4-5-(trifluoromethyl)-1,3,4-oxadiazol-2-ylpiperidine Chemical and Physical Properties

Names and Identifiers

• 1-(3-fluorophenyl)methanesulfonyl-4-5-(trifluoromethyl)-1,3,4-oxadiazol-2-ylpiperidine
• 2-[1-[(3-fluorophenyl)methylsulfonyl]piperidin-4-yl]-5-(trifluoromethyl)-1,3,4-oxadiazole
• 1706030-82-1
• 1-[(3-fluorophenyl)methanesulfonyl]-4-[5-(trifluoromethyl)-1,3,4-oxadiazol-2-yl]piperidine
• 2-(1-((3-fluorobenzyl)sulfonyl)piperidin-4-yl)-5-(trifluoromethyl)-1,3,4-oxadiazole
• AKOS024834683
• F6246-1885

• Inchi： 1S/C15H15F4N3O3S/c16-12-3-1-2-10(8-12)9-26(23,24)22-6-4-11(5-7-22)13-20-21-14(25-13)15(17,18)19/h1-3,8,11H,4-7,9H2
• InChI Key： VRBYXSAGFFPQHS-UHFFFAOYSA-N
• SMILES： S(CC1C=CC=C(C=1)F)(N1CCC(C2=NN=C(C(F)(F)F)O2)CC1)(=O)=O

Computed Properties

• Exact Mass: 393.07702517g/mol
• Monoisotopic Mass: 393.07702517g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 576
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 84.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes

Additional information on 1-(3-fluorophenyl)methanesulfonyl-4-5-(trifluoromethyl)-1,3,4-oxadiazol-2-ylpiperidine

Introduction to 1-(3-fluorophenyl)methanesulfonyl-4-5-(trifluoromethyl)-1,3,4-oxadiazol-2-ylpiperidine (CAS No. 1706030-82-1)

1-(3-fluorophenyl)methanesulfonyl-4-5-(trifluoromethyl)-1,3,4-oxadiazol-2-ylpiperidine, identified by its CAS number 1706030-82-1, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules characterized by its structural complexity, which includes a piperidine ring fused with an oxadiazole moiety, further functionalized with a 3-fluorophenyl group and a methanesulfonyl substituent. The presence of multiple fluorine atoms in the trifluoromethyl group enhances its electronic properties, making it a promising candidate for various biochemical interactions.

The structural framework of this compound is designed to interact with biological targets in a highly specific manner. The piperidine ring is a common pharmacophore in drug discovery due to its ability to mimic the binding pockets of enzymes and receptors. In this particular molecule, the piperidine is linked to an oxadiazole ring, which is known for its role in enhancing metabolic stability and bioavailability. The 3-fluorophenyl group introduces additional electronic and steric effects, which can modulate the compound's binding affinity and selectivity. These features make it an attractive scaffold for developing novel therapeutic agents.

Recent advancements in computational chemistry have enabled researchers to predict the potential biological activities of such complex molecules with greater accuracy. Molecular docking studies have been instrumental in understanding how 1-(3-fluorophenyl)methanesulfonyl-4-5-(trifluoromethyl)-1,3,4-oxadiazol-2-ylpiperidine interacts with various protein targets. For instance, preliminary simulations suggest that this compound may exhibit inhibitory activity against certain kinases and proteases, which are key enzymes involved in cancer progression and inflammatory diseases. The fluorine atoms in the trifluoromethyl group are particularly crucial for these interactions, as they can enhance binding through halogen bonding and π-stacking interactions.

In parallel, experimental studies have begun to validate these computational predictions. In vitro assays have shown that derivatives of this compound exhibit promising antiproliferative effects on several cancer cell lines. The methanesulfonyl group appears to play a critical role in disrupting protein-protein interactions that are essential for tumor growth. Additionally, the oxadiazole ring contributes to the molecule's ability to cross the blood-brain barrier, raising the possibility of developing central nervous system (CNS) therapeutics.

The pharmaceutical industry has long been interested in fluorinated compounds due to their enhanced pharmacokinetic properties. Fluorine atoms can increase metabolic stability by resisting hydrolysis and oxidation. Furthermore, they can improve lipophilicity, which is often necessary for oral bioavailability. The presence of multiple fluorine atoms in 1-(3-fluorophenyl)methanesulfonyl-4-5-(trifluoromethyl)-1,3,4-oxadiazol-2-ylpiperidine may contribute to its high affinity for biological targets while minimizing off-target effects.

One of the most exciting areas of research involving this compound is its potential application in treating neurological disorders. Piperidine-based molecules have shown promise in modulating neurotransmitter systems, and the oxadiazole moiety may enhance their ability to penetrate the blood-brain barrier. Recent studies have highlighted the role of kinases and proteases in neurodegenerative diseases such as Alzheimer's and Parkinson's. By inhibiting these enzymes, 1-(3-fluorophenyl)methanesulfonyl-4-5-(trifluoromethyl)-1,3,4-oxadiazol-2-ylpiperidine could potentially slow down disease progression or even reverse symptoms.

The synthesis of this compound presents unique challenges due to its complex structure. However, advances in synthetic methodologies have made it more feasible to produce high-purity samples for research purposes. Techniques such as multi-step organic synthesis combined with fluorination methods have been employed to introduce the necessary fluorine atoms at specific positions on the molecule. These synthetic strategies are critical for ensuring that the final product retains its intended biological activity.

As research continues to uncover new therapeutic applications for this class of compounds, collaborations between academic institutions and pharmaceutical companies are becoming increasingly important. Such partnerships can accelerate the translation of laboratory findings into clinical trials, bringing new treatments to patients who need them most. The versatility of 1-(3-fluorophenyl)methanesulfonyl-4-5-(trifluoromethyl)-1,3,4-oxadiazol-2-ylpiperidine makes it a valuable tool for drug discovery across multiple therapeutic areas.

In conclusion,1-(3-fluorophenyl)methanesulfonyl-4-5-(trifluoromethyl)-1,3,4-oxadiazol-2-ylpiperidine (CAS No. 1706030-82-1) represents a significant advancement in medicinal chemistry. Its unique structural features and promising biological activities position it as a potent candidate for developing new therapies against cancer、neurological disorders、and other diseases。With ongoing research efforts aimed at optimizing its pharmacological profile，this compound has the potential to make substantial contributions to human health.